diphyllin acetyl apioside
diphyllin acetyl apioside
Brand Name:
Vulcanchem
CAS No.:
111647-42-8
VCID:
VC0040179
InChI:
InChI=1S/C28H26O12/c1-13(29)36-10-28(32)11-37-27(25(28)30)40-24-16-8-20(34-3)19(33-2)7-15(16)22(23-17(24)9-35-26(23)31)14-4-5-18-21(6-14)39-12-38-18/h4-8,25,27,30,32H,9-12H2,1-3H3/t25-,27?,28+/m0/s1
SMILES:
CC(=O)OCC1(COC(C1O)OC2=C3COC(=O)C3=C(C4=CC(=C(C=C42)OC)OC)C5=CC6=C(C=C5)OCO6)O
Molecular Formula:
C28H26O12
Molecular Weight:
554.5 g/mol
diphyllin acetyl apioside
CAS No.: 111647-42-8
Main Products
VCID: VC0040179
Molecular Formula: C28H26O12
Molecular Weight: 554.5 g/mol
| CAS No. | 111647-42-8 |
|---|---|
| Product Name | diphyllin acetyl apioside |
| Molecular Formula | C28H26O12 |
| Molecular Weight | 554.5 g/mol |
| IUPAC Name | [(3S,4R)-5-[[9-(1,3-benzodioxol-5-yl)-6,7-dimethoxy-1-oxo-3H-benzo[f][2]benzofuran-4-yl]oxy]-3,4-dihydroxyoxolan-3-yl]methyl acetate |
| Standard InChI | InChI=1S/C28H26O12/c1-13(29)36-10-28(32)11-37-27(25(28)30)40-24-16-8-20(34-3)19(33-2)7-15(16)22(23-17(24)9-35-26(23)31)14-4-5-18-21(6-14)39-12-38-18/h4-8,25,27,30,32H,9-12H2,1-3H3/t25-,27?,28+/m0/s1 |
| Standard InChIKey | UOOSHUGMIURKRC-KXPDKNHFSA-N |
| Isomeric SMILES | CC(=O)OC[C@]1(COC([C@@H]1O)OC2=C3COC(=O)C3=C(C4=CC(=C(C=C42)OC)OC)C5=CC6=C(C=C5)OCO6)O |
| SMILES | CC(=O)OCC1(COC(C1O)OC2=C3COC(=O)C3=C(C4=CC(=C(C=C42)OC)OC)C5=CC6=C(C=C5)OCO6)O |
| Canonical SMILES | CC(=O)OCC1(COC(C1O)OC2=C3COC(=O)C3=C(C4=CC(=C(C=C42)OC)OC)C5=CC6=C(C=C5)OCO6)O |
| Synonyms | 4-O-(5''-O-acetyl)-(beta-D-apiofuranosyl)-6,7-dimethoxy-1-(3',4'-methylenedioxyphenyl)-3-hydroxymethylnaphthalene-2-carboxylic acid lactone diphyllin acetyl apioside |
| PubChem Compound | 163859 |
| Last Modified | Nov 11 2021 |
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